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Introduction

Faropenem is a novel oral carbapenem antibiotic that exhibits a broad spectrum of activity
against a wide range of bacterial pathogens, making it a subject of significant interest for the
treatment of pediatric infectious diseases.[1][2] As a member of the [3-lactam class of
antibiotics, its mechanism of action involves the inhibition of bacterial cell wall synthesis,
leading to bactericidal effects.[1][3][4] Faropenem has demonstrated stability against many -
lactamases, which are enzymes produced by bacteria that can inactivate many penicillin and
cephalosporin antibiotics.[1][2] This attribute, combined with its oral bioavailability, positions
Faropenem as a potentially valuable therapeutic option in the pediatric population for treating
common infections such as those of the respiratory and urinary tracts.[1][2][5]

These application notes provide a comprehensive overview of the research on Faropenem
sodium in pediatric infectious diseases, including its mechanism of action, pharmacokinetic
profile, clinical efficacy, and safety. Detailed protocols for key in vitro and in vivo experiments
are provided to guide researchers in the evaluation of Faropenem and other novel antimicrobial
agents.

Mechanism of Action
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Faropenem, like other (-lactam antibiotics, exerts its bactericidal effect by interfering with the
synthesis of the bacterial cell wall. The structural integrity of the bacterial cell wall is crucial for
survival and is primarily maintained by a polymer called peptidoglycan.

The key steps in the mechanism of action are as follows:

» Binding to Penicillin-Binding Proteins (PBPs): Faropenem binds to and inactivates penicillin-
binding proteins (PBPs), which are bacterial enzymes essential for the final steps of
peptidoglycan synthesis.[1][3][4]

« Inhibition of Transpeptidation: Specifically, Faropenem inhibits the transpeptidase activity of
PBPs. This action prevents the cross-linking of peptidoglycan chains, a critical step for
providing structural strength to the cell wall.[1][4]

e Cell Lysis: The disruption of cell wall synthesis leads to a weakened cell wall that cannot
withstand the internal osmotic pressure, ultimately resulting in cell lysis and bacterial death.

[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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PDF]. Available at: [https://www.benchchem.com/product/b1672060#application-of-
faropenem-sodium-in-pediatric-infectious-disease-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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